Cas no 72187-40-7 (Fluorescent brightener JPL-2)

• Product Name: Fluorescent brightener JPL-2
• CAS No: 72187-40-7
• MF: C₄₀H₄₀K₂N₁₂Na₂O₁₆S₄
• MW: 1197.25254631042
• CID: 90564
• PubChem ID: 6437493
• Update Time: 2025-04-19

Fluorescent brightener JPL-2 Chemical and Physical Properties

Names and Identifiers

• Fluorescent brightener JPL-2
• 68155-70-4
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-(bis(2-hydroxyethyl)amino)-6-((4-sulfophenyl)amino)-1,3,5-triazin-2-yl)amino)-, potassium sodium salt (1:2:2)
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-(bis(2-hydroxyethyl)amino)-6-((4-sulfophenyl)amino)-1,3,5-triazin-2-yl)amino)-, dipotassium disodium salt
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis[5-[[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-, dipotassium disodium salt
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-(bis(2-hydroxyethyl)amino)-6-((4-sulfophenyl)amino)-1,3,5-triazin-2-yl)amino)-, potassium sodium salt (1:?:?)
• 72187-40-7
• W-111343
• Dipotassium disodium 4,4'-bis((4-(bis(2-hydroxyethyl)amino)-6-((4-sulphonatophenyl)amino)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate
• NS00020226
• DTXSID8071196
• Dipotassium disodium 4,4'-bis[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulphonatophenyl)amino]-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disu lphonate
• EINECS 268-983-0
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-(bis(2-hydroxyethyl)amino)-6-((4-sulfophenyl)amino)-1,3,5-triazin-2-yl)amino)-, potassium sodium salt
• EINECS 276-451-4
• 4,4'-Bis((4-(bis(2-hydroxyethyl)amino)-6-((4-sulphophenyl)amino)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonic acid, potassium sodium salt

• Inchi： 1S/C40H44N12O16S4.2K.2Na/c53-19-15-51(16-20-54)39-47-35(41-27-7-11-31(12-8-27)69(57,58)59)45-37(49-39)43-29-5-3-25(33(23-29)71(63,64)65)1-2-26-4-6-30(24-34(26)72(66,67)68)44-38-46-36(48-40(50-38)52(17-21-55)18-22-56)42-28-9-13-32(14-10-28)70(60,61)62;;;;/h1-14,23-24,53-56H,15-22H2,(H,57,58,59)(H,60,61,62)(H,63,64,65)(H,66,67,68)(H2,41,43,45,47,49)(H2,42,44,46,48,50);;;;/q;4*+1/p-4/b2-1+;;;;
• InChI Key： RPHSYODFTDVORM-MBCFVHIPSA-J
• SMILES： [K+].[K+].S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])NC1=NC(NC2C=CC(=CC=2)S(=O)(=O)[O-])=NC(=N1)N(CCO)CCO)NC1=NC(NC2C=CC(=CC=2)S(=O)(=O)[O-])=NC(=N1)N(CCO)CCO)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 1196.0642
• Monoisotopic Mass: 1196.063759
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 76
• Rotatable Bond Count: 20
• Complexity: 1940
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 475

Experimental Properties

• PSA: 441.66